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Abstract: Strontium chlorate, Sr(ClOs)2, is a potent oxidizing agent, recognized primarily for
its application in pyrotechnics to produce a vibrant red flame.[1] While its strong oxidizing
nature suggests potential utility in organic synthesis, a comprehensive review of scientific
literature reveals a conspicuous absence of its use in this field. This document explores the
theoretical potential of strontium chlorate as an oxidizing agent in organic reactions, outlines
its physicochemical properties, and provides extensive safety protocols. The significant
hazards associated with its use, including its explosive potential, likely account for its lack of
adoption in routine organic synthesis, where safer and more selective reagents are preferred.

Physicochemical and Safety Properties

Strontium chlorate is a white, crystalline solid that is highly soluble in water.[1] It is a strong
oxidizer and can form explosive mixtures with combustible materials, ammonium salts,
powdered metals, and other reducing agents.[2] The anhydrous form decomposes at 290°C,
while hydrated forms decompose at 120°C, releasing oxygen.[3]

Table 1: Physicochemical Properties of Strontium Chlorate
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Property Value Reference(s)
Chemical Formula Sr(ClOs)2 [3]
Molar Mass 254.51 g/mol [3]
Appearance Colorless or white crystals [3]
Density 3.15 g/cm?3 [11[3]

120 °C (hydrates,
Melting Point decomposes); 290 °C [3]

(anhydrous, decomposes)

Solubility in water

174.9 g/100 mL at 18 °C

[1]3]

Solubility in ethanol

Soluble in dilute ethanol,

insoluble in absolute ethanol

[1]3]

Table 2: Hazard and Safety Information for Strontium Chlorate
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o Precautionary
Hazard Description Reference(s)
Measures

Keep away from heat,

Strong oxidizing sparks, open flames,
Oxidizer agent. May cause or and hot surfaces. [21[4]
intensify fire. Keep away from

combustible materials.

May explode from Avoid shock, friction,
friction, heat, or and heat. Use non-

Explosive Risk contamination. Forms  sparking tools. Store [1][2][4]
explosive mixtures in a cool, dry, well-

with organic materials.  ventilated place.

Wear protective
Harmful if swallowed gloves, clothing, eye
Health Hazards or inhaled. Causes protection, and face [41[5]
skin and eye irritation.  protection. Use only in
a well-ventilated area.

Combustible

materials, ammonium
Store away from
o salts, powdered ) ]
Incompatibilities - incompatible [2]
metals, sulfur, silicon, ]
) ) materials.
strong acids, sulfuric

acid.

Theoretical Applications in Organic Synthesis

While no specific protocols for the use of strontium chlorate in organic synthesis have been
documented in the literature, its properties as a strong oxidizing agent suggest it could
theoretically be used for certain transformations. By analogy with other chlorate salts, potential
applications could include the oxidation of alcohols.

However, the high reactivity and low selectivity of chlorates, combined with the significant
safety risks, make them generally unsuitable for modern organic synthesis where a high degree
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of control is required. Reagents that are safer and offer better selectivity, such as those based
on chromium, manganese, or hypervalent iodine, are overwhelmingly preferred.[6][7][8]

Potential Oxidation Reactions:

« Oxidation of Secondary Alcohols to Ketones: Strong oxidants can convert secondary
alcohols to ketones.[7]

» Oxidation of Primary Alcohols to Carboxylic Acids: Powerful oxidizing agents typically oxidize
primary alcohols to carboxylic acids, often via an intermediate aldehyde.[6][9]

Due to the lack of empirical data, no specific reaction protocols can be provided. Researchers
considering the use of strontium chlorate for such transformations would need to conduct
extensive small-scale safety testing and optimization, with extreme caution.

Experimental Workflow and Safety Protocols

Given the hazardous nature of strontium chlorate, a stringent and well-defined experimental
workflow is paramount. The following represents a generalized protocol for handling highly
reactive oxidizing agents.
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Preparation and Hazard Assessment
Comprehensive Literature Review
(Focus on Safety Data)
Risk Assessment
(Identify all potential hazards)

Preparation of a Detailed
Standard Operating Procedure (SOP)

Experiment Execution

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Face Shield)

Work in a Fume Hood

with a Blast Shield

Use Non-Sparking Tools
and Grounded Equipment

Small-Scale Reaction Only
Gontrolled Addition of Reagents]

Work-up and Disposal
Quench Reaction Mixture
(Carefully, with a suitable reducing agent)
Segregate Waste
(Label as 'Hazardous Oxidizer Waste")
(Decontaminate Glassware)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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